Cas no 878699-59-3 (2-(Chloromethyl)-6-methylthieno2,3-dpyrimidin-4(3H)-one)

• Product Name: 2-(Chloromethyl)-6-methylthieno2,3-dpyrimidin-4(3H)-one
• CAS No: 878699-59-3
• MF: C₈H₇ClN₂OS
• MW: 214.671979188919
• MDL: MFCD01850754
• CID: 855140
• PubChem ID: 6491683
• Update Time: 2025-04-19

2-(Chloromethyl)-6-methylthieno2,3-dpyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-6-methylthieno[2,3-d]pyrimidin-4(3H)-one
• 2-(chloromethyl)-6-methyl-3H-thieno[2,3-d]pyrimidin-4-one
• 2-(chloromethyl)-6-methylthieno[2,3-d]pyrimidin-4(3H)-one(SALTDATA: FREE)
• 2-Chloromethyl-6-methyl-3H-thieno[2,3-d]pyrimidin-4-one
• SCHEMBL70147
• AKOS000742694
• 878699-59-3
• MFCD01850754
• Z220564776
• MXAYFCHUXRRPQJ-UHFFFAOYSA-N
• DTXSID70424618
• FT-0754536
• 2-(CHLOROMETHYL)-6-METHYLTHIENO[2,3-D]PYRIMIDIN-4(1H)-ONE
• DB-077126
• 2-(Chloromethyl)-6-methylthieno2,3-dpyrimidin-4(3H)-one

• MDL： MFCD01850754
• Inchi： 1S/C8H7ClN2OS/c1-4-2-5-7(12)10-6(3-9)11-8(5)13-4/h2H,3H2,1H3,(H,10,11,12)
• InChI Key： MXAYFCHUXRRPQJ-UHFFFAOYSA-N
• SMILES： ClCC1=NC2=C(C(N1)=O)C=C(C)S2

Computed Properties

• Exact Mass: 213.99700
• Monoisotopic Mass: 213.9967617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 73.99000
• LogP: 2.03180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines